Cas no 332099-33-9 (3-chloro-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid)
332099-33-9 structure
Product Name:3-chloro-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
CAS No:332099-33-9
MF:C7H4ClNO2S
MW:201.630159378052
CID:1111005
PubChem ID:21906863
Update Time:2025-04-20
3-chloro-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
- DTXSID50619863
- Z1416179551
- FDGNVONVURZBLL-UHFFFAOYSA-N
- SCHEMBL1243935
- NS-02064
- 5-Carboxy-3-chloro-4H-thieno[3,2-b]pyrrole
- EN300-6237180
- AKOS030239377
- DB-356949
- 332099-33-9
-
- Inchi: 1S/C7H4ClNO2S/c8-3-2-12-5-1-4(7(10)11)9-6(3)5/h1-2,9H,(H,10,11)
- InChI Key: FDGNVONVURZBLL-UHFFFAOYSA-N
- SMILES: ClC1=CSC2C=C(C(=O)O)NC=21
Computed Properties
- Exact Mass: 200.96522
- Monoisotopic Mass: 200.9651272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 81.3Ų
Experimental Properties
- PSA: 53.09
3-chloro-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AO83929-50mg |
3-chloro-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
332099-33-9 | 95% | 50mg |
$259.00 | 2024-04-20 | |
| A2B Chem LLC | AO83929-100mg |
3-chloro-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
332099-33-9 | 95% | 100mg |
$369.00 | 2024-04-20 | |
| A2B Chem LLC | AO83929-250mg |
3-chloro-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
332099-33-9 | 95% | 250mg |
$511.00 | 2024-04-20 | |
| A2B Chem LLC | AO83929-500mg |
3-chloro-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
332099-33-9 | 95% | 500mg |
$786.00 | 2024-04-20 | |
| A2B Chem LLC | AO83929-1g |
3-chloro-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
332099-33-9 | 95% | 1g |
$998.00 | 2024-04-20 | |
| A2B Chem LLC | AO83929-2.5g |
3-chloro-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
332099-33-9 | 95% | 2.5g |
$1921.00 | 2024-04-20 | |
| A2B Chem LLC | AO83929-5g |
3-chloro-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
332099-33-9 | 95% | 5g |
$2825.00 | 2024-04-20 | |
| A2B Chem LLC | AO83929-10g |
3-chloro-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
332099-33-9 | 95% | 10g |
$4171.00 | 2024-04-20 | |
| OTAVAchemicals | 11639227-50MG |
3-chloro-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
332099-33-9 | 95% | 50MG |
$201 | 2023-06-25 | |
| OTAVAchemicals | 11639227-250MG |
3-chloro-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
332099-33-9 | 95% | 250MG |
$403 | 2023-06-25 |
3-chloro-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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